Cas no 1805283-40-2 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805283-40-2
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4850593
• Update Time: 2025-05-20

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-2-16-10(15)7-4-3-6(9(12)13)8(5-11)14-7/h3-4,9H,2,5H2,1H3
• InChI Key： XSCLFOOATIQOMD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC=C(C(=O)OCC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805283-40-2)

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805283-40-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloromethyl group, a difluoromethyl moiety, and an ethyl carboxylate functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number, 1805283-40-2, ensures precise identification in global chemical databases.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate as a key building block in drug discovery. Researchers are particularly drawn to its potential in developing enzyme inhibitors and crop protection agents, aligning with trends in sustainable agriculture and targeted therapeutics. The compound's difluoromethyl group enhances metabolic stability, a hot topic in medicinal chemistry optimization.

From a synthetic perspective, this pyridine carboxylate derivative offers multiple reactive sites for further functionalization. The chloromethyl group enables nucleophilic substitutions, while the ethyl ester can undergo hydrolysis or transesterification. Such flexibility addresses frequent search queries like "modifiable pyridine intermediates" or "fluorine-containing synthons," reflecting its utility in combinatorial chemistry workflows.

Analytical characterization of CAS 1805283-40-2 typically involves advanced techniques like NMR spectroscopy (particularly 19F-NMR for the difluoromethyl group) and high-resolution mass spectrometry. These methods verify the compound's purity and structural integrity - critical parameters for researchers investigating "structure-activity relationships" or "molecular docking studies," as evidenced by rising academic search volumes.

In pharmaceutical contexts, the pyridine core of this compound mimics bioactive natural products, explaining its popularity in searches for "privileged scaffolds in drug design." The strategic incorporation of fluorine atoms (a trending focus in FDA-approved drugs) improves membrane permeability and bioavailability, making it relevant to discussions about "next-generation drug candidates."

Environmental and safety profiles of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate comply with modern green chemistry principles. Its efficient synthetic routes minimize waste generation, responding to industry demands for "sustainable chemical processes" - a frequently searched term in chemical engineering circles. Proper handling protocols ensure safe laboratory use without compromising research efficiency.

The commercial availability of CAS 1805283-40-2 through specialty chemical suppliers meets the needs of both academic and industrial researchers. Procurement trends show increased demand for such high-purity intermediates, particularly from regions with thriving pharmaceutical sectors. This aligns with search patterns for "custom synthesis building blocks" and "scalable heterocyclic compounds."

Future research directions for this compound may explore its utility in metal-organic frameworks (MOFs) or catalysis, given the pyridine ring's coordination properties. Such applications would address emerging search terms like "functional materials design" while expanding the compound's scientific relevance beyond traditional medicinal chemistry applications.